2-Chloro-cis-cinnamic acid

• Molecular Formula: C9H7ClO2
• Molecular Weight: 182.6 g/mol
• IUPAC Name: (Z)-3-(2-chlorophenyl)prop-2-enoic acid
• InChI: InChI=1S/C9H7ClO2/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6H,(H,11,12)/b6-5-
• InChI Key: KJRRTHHNKJBVBO-WAYWQWQTSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C\C(=O)O)Cl
• SMILES: C1=CC=C(C(=C1)C=CC(=O)O)Cl

Description

2-Chloro-cis-cinnamic acid is a chemical compound that belongs to the cinnamic acid family. It is a white crystalline powder that is used in various scientific research applications. This compound has gained significant attention due to its unique properties, which make it an ideal candidate for various research studies.

Mechanism of Action

The mechanism of action of 2-Chloro-cis-cinnamic acid is not well understood. However, it is believed that this compound exerts its biological effects by inhibiting various enzymes and signaling pathways. It has been reported to inhibit the activity of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
2-Chloro-cis-cinnamic acid has been shown to exert various biochemical and physiological effects. It has been reported to possess anti-inflammatory, antimicrobial, and antitumor activities. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Chloro-cis-cinnamic acid in lab experiments is its high purity and stability. This compound is also readily available and relatively inexpensive. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research of 2-Chloro-cis-cinnamic acid. One potential area of research is the development of new compounds based on the structure of 2-Chloro-cis-cinnamic acid. Another area of research is the investigation of the mechanism of action of this compound and its potential therapeutic applications. Additionally, the development of new methods for synthesizing 2-Chloro-cis-cinnamic acid and improving its solubility in water could also be an area of future research.
Conclusion:
2-Chloro-cis-cinnamic acid is a unique compound that has gained significant attention in the scientific community due to its various biological activities. This compound has been used in various scientific research applications, including the synthesis of bioactive molecules and the investigation of its mechanism of action. Although there are some limitations to using this compound in lab experiments, its advantages and potential applications make it an ideal candidate for further research.

Synthesis Methods

The synthesis of 2-Chloro-cis-cinnamic acid involves the reaction between cinnamic acid and thionyl chloride in the presence of a catalyst. The reaction takes place under reflux conditions, and the product is obtained by crystallization. The purity of the compound can be improved by recrystallization.

Scientific Research Applications

2-Chloro-cis-cinnamic acid has been used in various scientific research applications. It is widely used as a starting material for the synthesis of other compounds. This compound has been used in the synthesis of various bioactive molecules, including antitumor agents, antimicrobial agents, and anti-inflammatory agents.